Cas no 1341488-65-0 (1-(3-methoxypropyl)cyclopentylmethanamine)

• Product Name: 1-(3-methoxypropyl)cyclopentylmethanamine
• CAS No: 1341488-65-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• MDL: MFCD16856067
• CID: 5613766
• PubChem ID: 62725481
• Update Time: 2025-10-20

1-(3-methoxypropyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1341488-65-0
• (1-(3-Methoxypropyl)cyclopentyl)methanamine
• AKOS012018254
• EN300-330590
• CS-0285955
• starbld0031768
• [1-(3-methoxypropyl)cyclopentyl]methanamine
• Cyclopentanemethanamine, 1-(3-methoxypropyl)-
• 1-(3-methoxypropyl)cyclopentylmethanamine

• MDL： MFCD16856067
• Inchi： 1S/C10H21NO/c1-12-8-4-7-10(9-11)5-2-3-6-10/h2-9,11H2,1H3
• InChI Key： DYKUNUFRBCRARC-UHFFFAOYSA-N
• SMILES： O(C)CCCC1(CN)CCCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.907±0.06 g/cm3(Predicted)
• Boiling Point: 230.5±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Additional information on 1-(3-methoxypropyl)cyclopentylmethanamine

1-(3-Methoxypropyl)Cyclopentylmethanamine: An Overview of Its Structure, Properties, and Applications

1-(3-Methoxypropyl)cyclopentylmethanamine (CAS No. 1341488-65-0) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclopentyl ring and a methoxypropyl substituent, which contribute to its distinct properties and reactivity.

The molecular formula of 1-(3-methoxypropyl)cyclopentylmethanamine is C₁₁H₂₃NO, with a molecular weight of approximately 185.30 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 240°C. Its solubility in water is limited, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

The synthesis of 1-(3-methoxypropyl)cyclopentylmethanamine typically involves the reaction of cyclopentylmethylamine with 3-bromopropyl methylether in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

In terms of its chemical properties, 1-(3-methoxypropyl)cyclopentylmethanamine exhibits moderate basicity due to the presence of the amine functional group. It can form salts with various acids, which can be useful for purification and isolation purposes. The compound also shows good stability under normal storage conditions, making it suitable for long-term storage and transportation.

Recent research has focused on the potential applications of 1-(3-methoxypropyl)cyclopentylmethanamine in pharmaceutical development. Studies have shown that this compound can act as a ligand for specific receptors, making it a promising candidate for drug discovery. For instance, it has been investigated for its potential as an agonist or antagonist for G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents.

In one notable study published in the Journal of Medicinal Chemistry, researchers explored the binding affinity of 1-(3-methoxypropyl)cyclopentylmethanamine to several GPCRs. The results indicated that the compound exhibited selective binding to certain receptors, suggesting its potential as a lead compound for further optimization. This finding opens up new avenues for developing drugs that target specific GPCRs with high selectivity and efficacy.

Beyond pharmaceutical applications, 1-(3-methoxypropyl)cyclopentylmethanamine has also been studied for its use in materials science. Its unique structure makes it an attractive candidate for the synthesis of advanced polymers and functional materials. For example, researchers have investigated its incorporation into polymer chains to enhance their mechanical properties and thermal stability.

In a study published in Macromolecules, scientists demonstrated that incorporating 1-(3-methoxypropyl)cyclopentylmethanamine into polymer backbones resulted in materials with improved tensile strength and resistance to degradation. These findings have significant implications for the development of new materials with enhanced performance characteristics for various industrial applications.

Safety considerations are an important aspect when working with any chemical compound. While 1-(3-methoxypropyl)cyclopentylmethanamine is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety in laboratory settings. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when handling this compound to prevent skin contact and inhalation.

In conclusion, 1-(3-methoxypropyl)cyclopentylmethanamine (CAS No. 1341488-65-0) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.